![molecular formula C16H16N2O3 B4575203 3-(acetylamino)-N-(3-methoxyphenyl)benzamide](/img/structure/B4575203.png)
3-(acetylamino)-N-(3-methoxyphenyl)benzamide
Overview
Description
3-(acetylamino)-N-(3-methoxyphenyl)benzamide is a useful research compound. Its molecular formula is C16H16N2O3 and its molecular weight is 284.31 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 284.11609238 g/mol and the complexity rating of the compound is 373. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Structural and Theoretical Analysis
A novel compound similar in structure, 3-acetoxy-2-methyl-N-(4-methoxyphenyl) benzamide, was extensively analyzed using X-ray single crystal diffraction, IR spectroscopy, and quantum chemical computation. This research highlighted the compound's molecular geometry, vibrational frequencies, and electronic properties, including HOMO and LUMO energies. Theoretical calculations, such as molecular electrostatic potential (MEP) surface maps, were also employed to estimate the chemical reactivity of the molecule. This compound exhibited antioxidant properties determined using DPPH free radical scavenging tests, suggesting potential applications in material science and pharmacology for similar structures (Demir et al., 2015).
Pharmacological Potential
Research into benzamide derivatives has revealed their pharmacological significance, including anticonvulsant activities. For instance, 2-acetamido-N-benzyl-2-(methoxyamino)acetamides were studied for their stereochemical properties and potential anticonvulsant activities. These compounds exhibited varying degrees of activity, which was attributed to their molecular features. Such studies underscore the potential of benzamide derivatives in the development of new pharmacological agents (Camerman et al., 2005).
Histone Deacetylase Inhibition
Compounds like CI-994, which is structurally related to 3-(acetylamino)-N-(3-methoxyphenyl)benzamide, have been identified as histone deacetylase (HDAC) inhibitors. These inhibitors play a crucial role in epigenetic regulation by inducing hyperacetylation of histones in cells, which can lead to the activation of genes that suppress tumor growth. The inhibition of HDAC by such compounds suggests their potential application in cancer therapy (Kraker et al., 2003).
Material Science Applications
The electrophilic cyclization of benzamide derivatives to produce novel compounds indicates potential applications in material science. For example, the synthesis of 2,7-bis-N,N-dimethylaminochalcogenoxanthen-9-ones via electrophilic cyclization has been demonstrated, showcasing the versatility of benzamide derivatives in synthesizing new materials with potentially unique properties (Valle et al., 2005).
Properties
IUPAC Name |
3-acetamido-N-(3-methoxyphenyl)benzamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N2O3/c1-11(19)17-13-6-3-5-12(9-13)16(20)18-14-7-4-8-15(10-14)21-2/h3-10H,1-2H3,(H,17,19)(H,18,20) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KGGJZBXXNQKVRY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=CC(=C1)C(=O)NC2=CC(=CC=C2)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.